Cas no 1420800-40-3 (3-(N,N-Dimethylamino)-4-methanesulfonylaniline)

• Product Name: 3-(N,N-Dimethylamino)-4-methanesulfonylaniline
• CAS No: 1420800-40-3
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 3043892
• Update Time: 2025-05-19

3-(N,N-Dimethylamino)-4-methanesulfonylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(N,N-Dimethylamino)-4-methanesulfonylaniline
• 1,3-Benzenediamine, N3,N3-dimethyl-4-(methylsulfonyl)-

• Inchi： 1S/C9H14N2O2S/c1-11(2)8-6-7(10)4-5-9(8)14(3,12)13/h4-6H,10H2,1-3H3
• InChI Key： ATKJQGREOMJOKT-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(S(C)(=O)=O)C(N(C)C)=C1

Additional information on 3-(N,N-Dimethylamino)-4-methanesulfonylaniline

Introduction to 3-(N,N-Dimethylamino)-4-methanesulfonylaniline (CAS No. 1420800-40-3)

3-(N,N-Dimethylamino)-4-methanesulfonylaniline, identified by the chemical identifier CAS No. 1420800-40-3, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This aromatic amine derivative features a unique structural framework that has garnered considerable attention from researchers due to its potential applications in medicinal chemistry and material science. The compound's molecular structure, comprising a benzene ring substituted with a dimethylamino group at the 3-position and a methanesulfonyl group at the 4-position, imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The dimethylamino moiety enhances the compound's basicity, making it a useful reagent in nucleophilic substitution reactions and as a ligand in coordination chemistry. Concurrently, the methanesulfonyl group introduces electrophilic characteristics, facilitating electrophilic aromatic substitution reactions and enabling further functionalization. These dual functionalities make 3-(N,N-Dimethylamino)-4-methanesulfonylaniline a versatile building block for designing novel pharmacophores and exploring new synthetic pathways.

In recent years, the pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors targeting various biological pathways. The structural motif of 3-(N,N-Dimethylamino)-4-methanesulfonylaniline has been explored in the design of compounds with potential therapeutic activity, particularly in oncology and neurology. For instance, derivatives of this compound have been investigated for their ability to modulate kinases and other enzymes involved in cancer progression. Preliminary studies suggest that certain analogs exhibit inhibitory effects on specific kinases, making them promising candidates for further development.

The synthesis of 3-(N,N-Dimethylamino)-4-methanesulfonylaniline involves multi-step organic transformations that highlight its synthetic utility. One common synthetic route begins with the chloromethylation of an appropriately substituted aniline derivative, followed by reaction with dimethylamine to introduce the dimethylamino group. Subsequent sulfonylation using methanesulfonyl chloride then affords the desired product. This synthetic strategy underscores the compound's role as a key intermediate in constructing more complex molecules.

The physicochemical properties of 3-(N,N-Dimethylamino)-4-methanesulfonylaniline, such as solubility, melting point, and stability, are critical factors influencing its applicability in pharmaceutical formulations. Its solubility profile, for example, determines its suitability for various solubilization techniques and formulation strategies. Researchers have also explored its compatibility with different solvent systems to optimize its reactivity in synthetic protocols.

Advances in computational chemistry have further enhanced the understanding of 3-(N,N-Dimethylamino)-4-methanesulfonylaniline's behavior. Molecular modeling studies have provided insights into its interactions with biological targets, helping to rationalize its potential pharmacological effects. These computational approaches complement experimental efforts by predicting binding affinities and identifying key interaction sites, thereby accelerating the drug discovery process.

The environmental impact of synthesizing and handling 3-(N,N-Dimethylamino)-4-methanesulfonylaniline is another important consideration. Efforts to develop greener synthetic methodologies have led to innovations in catalytic processes and solvent systems that minimize waste and energy consumption. Such sustainable practices are essential for ensuring the long-term viability of pharmaceutical manufacturing processes.

Future research directions for 3-(N,N-Dimethylamino)-4-methanesulfonylaniline include exploring its role in material science applications beyond traditional pharmaceuticals. Its unique structural features make it a candidate for developing advanced materials with tailored electronic or optical properties. Additionally, investigating its derivatives could uncover novel applications in agrochemicals or industrial catalysis.

In conclusion, 3-(N,N-Dimethylamino)-4-methanesulfonylaniline (CAS No. 1420800-40-3) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its structural versatility, synthetic accessibility, and emerging applications underscore its importance as both a research tool and a candidate for future therapeutics or materials. Continued exploration of this compound promises to yield further insights into its capabilities and expand its utility in scientific endeavors.